2-[(4-Chlorophenoxy)methyl]-5-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]-1,3,4-oxadiazole

• IUPAC Name: 2-[(4-chlorophenoxy)methyl]-5-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]-1,3,4-oxadiazole
• InChI: InChI=1S/C19H12Cl3N3O3/c1-10-16(18(25-28-10)17-13(21)3-2-4-14(17)22)19-24-23-15(27-19)9-26-12-7-5-11(20)6-8-12/h2-8H,9H2,1H3
• InChI Key: XTJMLYSNXUTNFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C3=NN=C(O3)COC4=CC=C(C=C4)Cl
• Molecular Formula: C19H12Cl3N3O3
• Molecular Weight: 436.7 g/mol
• CAS No.: 400080-27-5

Description

2-[(4-Chlorophenoxy)methyl]-5-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C19H12Cl3N3O3 and its molecular weight is 436.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antibacterial Properties and Enzyme Inhibition :

  • Synthesized derivatives of 1,3,4-oxadiazole, including those with a 4-chlorophenoxy methyl moiety, have shown potential as antibacterial agents against both gram-negative and gram-positive bacteria, as well as moderate inhibitors of the α-chymotrypsin enzyme (Siddiqui et al., 2014).

• Nematocidal Activity :

  • Certain 1,2,4-oxadiazole derivatives containing a 4-chlorophenoxy methyl group demonstrated effective nematocidal activities against Bursaphelenchus xylophilus, suggesting their potential use in agricultural pest control (Liu et al., 2022).

• Antioxidant Potential :

  • The compound 5-[(4-Chlorophenoxy)methyl]-1,3,4-oxadiazole-2-thiol, which is similar in structure, was found to have significant antioxidant activity, potentially beneficial for inducing endogenous defence systems against oxidative stress (Shehzadi et al., 2018).

• Molecular Synthesis and Characterization :

  • Studies have explored the synthesis and characterization of compounds containing the 1,3,4-oxadiazole moiety, providing insights into the properties and potential applications of these compounds in various fields (Jäger et al., 2002).

• Corrosion Inhibition :

  • Derivatives of 1,3,4-oxadiazole, which may include the compound , have been studied for their corrosion inhibition properties, particularly for protecting mild steel in acidic environments. This research is significant for industrial applications (Ammal et al., 2018).

• Analgesic and Anti-Inflammatory Activities :

  • New derivatives of 1,3,4-oxadiazole have been synthesized and evaluated for their analgesic and anti-inflammatory activities, demonstrating potential medicinal applications (Dewangan et al., 2016).